4-(5-Benzyl-2-methyl-2H-pyrazol-3-yl)-piperidine
Cat. No. B8380217
Key on ui cas rn:
795310-44-0
M. Wt: 255.36 g/mol
InChI Key: YPUAACSMIGNMJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Cn1nc(Cc2ccccc2)cc1C1CCN(C(=O)OC(C)(C)C)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][CH:11]([c:14]2[n:15]([CH3:26])[n:16][c:17]([CH2:19][c:20]3[cH:21][cH:22][cH:23][cH:24][cH:25]3)[cH:18]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:34][CH2:35][Cl:36].[OH:27][C:28]([C:29]([F:30])([F:31])[F:32])=[O:33]>>[NH:8]1[CH2:9][CH2:10][CH:11]([c:14]2[n:15]([CH3:26])[n:16][c:17]([CH2:19][c:20]3[cH:21][cH:22][cH:23][cH:24][cH:25]3)[cH:18]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Cn1nc(Cc2ccccc2)cc1C1CCN(C(=O)OC(C)(C)C)CC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cn1nc(Cc2ccccc2)cc1C1CCN(C(=O)OC(C)(C)C)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
Cn1nc(Cc2ccccc2)cc1C1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
